Cas no 1283109-30-7 (2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxylic acid
• CAS No: 1283109-30-7
• MF: C₈H₆N₄O₂S
• MW: 222.22383928299
• MDL: MFCD21091744
• CID: 4566480
• PubChem ID: 52903591
• Update Time: 2025-10-20

2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrimidin-2-ylamino)-1,3-thiazole-4-carboxylic acid
• 4-Thiazolecarboxylic acid, 2-(2-pyrimidinylamino)-
• 2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxylic acid

• MDL： MFCD21091744
• Inchi： 1S/C8H6N4O2S/c13-6(14)5-4-15-8(11-5)12-7-9-2-1-3-10-7/h1-4H,(H,13,14)(H,9,10,11,12)
• InChI Key： ATSIABWQQQSHQB-UHFFFAOYSA-N
• SMILES： S1C=C(C(O)=O)N=C1NC1=NC=CC=N1

Additional information on 2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxylic acid

2-[(Pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxylic acid: A Comprehensive Overview

The compound with CAS No 1283109-30-7, known as 2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxylic acid, is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and bioorganic synthesis. This compound belongs to the class of thiazole derivatives, which are well-known for their diverse biological activities and applications in drug discovery.

The molecular structure of 2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxylic acid comprises a thiazole ring fused with a pyrimidine moiety, creating a bicyclic system that enhances its stability and bioavailability. The presence of the amino group (-NH-) and the carboxylic acid (-COOH) functional groups further contributes to its versatility in chemical reactions and biological interactions.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel antitumor agents. Researchers have demonstrated that it exhibits significant cytotoxic activity against various cancer cell lines, particularly in breast cancer and colorectal cancer. The mechanism of action involves the inhibition of key enzymes associated with cell proliferation and apoptosis, making it a promising candidate for targeted therapy.

In addition to its therapeutic potential, 2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxylic acid has been explored for its role in enzyme inhibition. For instance, it has shown potent inhibitory effects on cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. This property underscores its potential application in the treatment of diseases characterized by uncontrolled cell division, such as cancers and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that combines principles from both organic and medicinal chemistry. Key steps include the formation of the thiazole ring through condensation reactions and the subsequent incorporation of the pyrimidine moiety via nucleophilic substitution. The use of eco-friendly reagents and solvent systems has been emphasized in recent synthetic protocols to align with green chemistry principles.

Beyond its pharmacological applications, this compound has also been studied for its potential in biosensor development. Its ability to interact with specific biomolecules makes it a valuable tool in diagnostic assays and point-of-care testing devices. Recent advancements in nanotechnology have further expanded its utility in this domain.

In terms of structural modifications, researchers have explored various substituents on the thiazole and pyrimidine rings to optimize bioactivity and pharmacokinetic properties. These modifications have led to the discovery of analogs with enhanced potency and reduced toxicity, paving the way for preclinical trials.

The growing interest in this compound is reflected in its frequent citation in scientific literature. According to recent bibliometric analyses, publications related to CAS No 1283109-30-7 have increased significantly over the past five years, indicating its importance in contemporary research.

In conclusion, 2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxylic acid represents a compelling example of how structural complexity can be harnessed to design molecules with multifaceted applications. As research continues to uncover new dimensions of its functionality, this compound is poised to make significant contributions to both academic research and industrial applications.